Cas no 159092-85-0 (Phenanthrene,3,5,10-trinitro-)

• Product name: Phenanthrene,3,5,10-trinitro-
• CAS No: 159092-85-0
• MF: C₁₄H₇N₃O₆
• MW: 313.22188
• CID: 145674
• PubChem ID: 154736

Phenanthrene,3,5,10-trinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,3,5,10-trinitro-
• 3,5,10-trinitrophenanthrene
• 159092-85-0
• CCRIS 7665
• DTXSID70166581
• UNII-TB8P74HQK3
• TB8P74HQK3
• Phenanthrene, 3,5,10-trinitro-

• Inchi： InChI=1S/C14H7N3O6/c18-15(19)9-4-5-10-11(7-9)14-8(6-13(10)17(22)23)2-1-3-12(14)16(20)21/h1-7H
• InChI Key： BNQOLFUBBDCYHU-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC2=C(C3=C([N+]([O-])=O)C=CC=C3C=C2[N+]([O-])=O)C=1)[O-]

Computed Properties

• Exact Mass: 313.03351
• Monoisotopic Mass: 313.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 129.42